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Compound of Interest

Compound Name: Hpk1-IN-28

Cat. No.: B12418172

Essential Safety and Handling Guide for Hpk1-IN-28

Disclaimer: No specific Safety Data Sheet (SDS) for Hpk1-IN-28 was publicly available at the
time of this writing. The following guidance is based on the SDS for a closely related
compound, "HPKZ1 inhibitor 1" (CAS No. 2246358-08-5), and general best practices for
handling highly potent active pharmaceutical ingredients (HPAPIs).[1] Researchers must
conduct a thorough risk assessment and consult their institution's safety office before handling
this compound.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals working with Hpk1-IN-28, a potent hematopoietic progenitor
kinase 1 (HPK1) inhibitor. Adherence to these procedures is critical to ensure personal safety
and minimize environmental impact.

Hazard Identification and Classification

Based on the available data for a surrogate HPK1 inhibitor, Hpk1-IN-28 should be handled as a
potent compound with the following potential hazards:

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12418172?utm_src=pdf-interest
https://www.benchchem.com/product/b12418172?utm_src=pdf-body
https://www.benchchem.com/product/b12418172?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC70490.html
https://www.benchchem.com/product/b12418172?utm_src=pdf-body
https://www.benchchem.com/product/b12418172?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]
) o H400: Very toxic to aquatic life.
Acute Aquatic Toxicity Category 1 o
) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1

with long lasting effects.[1]

Signal Word: Warning

Precautionary Statements:

P264: Wash skin thoroughly after handling.[1]
e P270: Do not eat, drink or smoke when using this product.[1]
o P273: Avoid release to the environment.[1]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[1]

e P330: Rinse mouth.[1]
e P391: Collect spillage.[1]

» P501: Dispose of contents/ container to an approved waste disposal plant.[1]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent exposure through inhalation, skin
contact, or ingestion.[2]
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PPE Category Item Specifications

Inner and outer pairs of
chemotherapy-rated nitrile
) ) gloves (ASTM D6978
Hand Protection Double Gloving N
certified).[3] Change outer
gloves frequently and

immediately if contaminated.

Impermeable, solid-front gown
Body Protection Disposable Gown with long sleeves and tight-
fitting cuffs.[4]

Chemical splash goggles that
Eye Protection Safety Goggles provide a complete seal

around the eyes.

To be worn over safety
Face Protection Face Shield goggles, especially when there

is a risk of splashes.[4]

An N95 respirator is the
minimum requirement for
handling powders outside of a
Respiratory Protection Respirator containment enclosure. For
higher-risk activities, a
powered air-purifying respirator

(PAPR) may be necessary.

Disposable shoe covers to be
Foot Protection Shoe Covers worn in the designated

handling area.

Operational Plan: Step-by-Step Handling Procedures

All handling of Hpk1-IN-28, especially of the solid compound, must be performed within a
certified chemical fume hood or a glove box to minimize inhalation exposure.[5]

1. Preparation and Area Setup:
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» Designate a specific area for handling Hpk1-IN-28.

e Ensure a chemical spill kit is readily accessible.

o Cover the work surface with absorbent, disposable bench paper.
2. Donning PPE:

e Follow a strict donning sequence: shoe covers, inner gloves, gown, outer gloves, face
mask/respirator, and eye/face protection.

3. Weighing the Compound:

 Whenever possible, use a ventilated balance enclosure or a glove box for weighing.
o Use dedicated spatulas and weighing papers.

o Carefully transfer the weighed powder to a sealable container.

4. Solubilization:

e Add solvent to the sealed container with the powdered Hpk1-IN-28.

o Ensure the container is securely capped before vortexing or sonicating to dissolve the
compound.

5. Post-Handling:

o Decontaminate all surfaces with an appropriate solvent (e.g., 70% ethanol) followed by a
cleaning agent.

o Carefully doff PPE in the designated area to avoid cross-contamination. Remove outer
gloves first, followed by the gown, and then inner gloves.

e Wash hands thoroughly with soap and water after removing all PPE.[1]

Disposal Plan

Proper disposal is crucial to prevent environmental contamination and accidental exposure.
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» Solid Waste: All contaminated solid waste, including gloves, gowns, bench paper, and
weighing papers, must be collected in a dedicated, clearly labeled hazardous waste
container.

» Liquid Waste: Unused solutions of Hpk1-IN-28 and contaminated solvents should be
collected in a sealed, labeled hazardous waste container. Do not pour down the drain.

o Sharps: Contaminated needles and other sharps must be disposed of in a designated sharps
container.

o Decontamination: All non-disposable equipment, such as spatulas and glassware, must be
thoroughly decontaminated before being removed from the designated handling area.

Consult your institution's environmental health and safety (EHS) department for specific
guidelines on hazardous waste disposal.

Emergency Procedures
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Emergency Situation

Action

Skin Contact

Immediately remove contaminated clothing and
rinse the affected area with copious amounts of
water for at least 15 minutes. Seek medical

attention.[1]

Eye Contact

Immediately flush eyes with a gentle stream of
water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[1]

Inhalation

Move to fresh air immediately. If breathing is
difficult, administer oxygen. Seek medical

attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]

Spill

Evacuate the area. If safe to do so, cover the
spill with an absorbent material from a chemical
spill kit. Do not attempt to clean up a large spill
without proper training and equipment. Notify
your supervisor and EHS department

immediately.

Visual Workflow for Safe Handling of Hpk1-IN-28
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Caption: Workflow for the safe handling of Hpk1-IN-28.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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